Cas no 100249-59-0 (2-Ethoxyhexanoic acid)

• Product Name: 2-Ethoxyhexanoic acid
• CAS No: 100249-59-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 4558635
• PubChem ID: 20164269
• Update Time: 2025-10-16

2-Ethoxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethoxyhexanoic acid
• SY057663
• 2-Ethoxyhexanoic acid

• MDL： MFCD20639901
• Inchi： 1S/C8H16O3/c1-3-5-6-7(8(9)10)11-4-2/h7H,3-6H2,1-2H3,(H,9,10)
• InChI Key： RESDJAQXNNEBIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 160.109944g/mol
• Monoisotopic Mass: 160.109944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.21g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-Ethoxyhexanoic acid

2-Ethoxyhexanoic Acid (CAS No. 100249-59-0): An Overview of Its Properties, Applications, and Recent Research

2-Ethoxyhexanoic acid (CAS No. 100249-59-0) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, highlighting its chemical properties, applications, and the latest research developments.

Chemical Structure and Properties

2-Ethoxyhexanoic acid is a carboxylic acid with the molecular formula C₈H₁₆O₃. It consists of a hexanoic acid backbone with an ethoxy group attached to the second carbon atom. The compound is a colorless liquid with a characteristic odor and is soluble in many organic solvents. Its melting point is around -35°C, and its boiling point is approximately 195°C at atmospheric pressure.

The presence of the ethoxy group imparts unique chemical properties to 2-ethoxyhexanoic acid. The ethoxy group can participate in various chemical reactions, such as esterification, etherification, and nucleophilic substitution. These properties make it a valuable intermediate in the synthesis of more complex molecules.

Applications in Pharmaceuticals and Materials Science

2-Ethoxyhexanoic acid has found applications in the pharmaceutical industry due to its ability to modulate biological processes. It can be used as a building block for the synthesis of drugs with anti-inflammatory, anti-cancer, and anti-viral properties. For example, recent studies have shown that derivatives of 2-ethoxyhexanoic acid can inhibit the activity of specific enzymes involved in inflammation and cancer progression.

In materials science, 2-ethoxyhexanoic acid is used as a surfactant and emulsifier in the formulation of coatings, adhesives, and lubricants. Its amphiphilic nature allows it to stabilize emulsions and improve the dispersibility of particles in various media. This makes it useful in the development of advanced materials with enhanced performance characteristics.

Recent Research Developments

The versatility of 2-ethoxyhexanoic acid has led to extensive research in recent years. One notable area of study is its potential as a green solvent for sustainable chemical processes. Researchers have explored its use as an alternative to traditional solvents that are environmentally harmful or toxic. Studies have shown that 2-ethoxyhexanoic acid-based systems can achieve high reaction yields while minimizing environmental impact.

In the field of drug delivery, researchers have investigated the use of 2-ethoxyhexanoic acid-based nanoparticles for targeted therapy. These nanoparticles can encapsulate therapeutic agents and deliver them to specific sites in the body with high efficiency. This approach has shown promise in improving the efficacy and reducing the side effects of drug treatments.

Synthesis and Production Methods

The synthesis of 2-ethoxyhexanoic acid can be achieved through several routes. One common method involves the esterification of hexanoic acid with ethanol followed by hydrolysis to form the carboxylic acid. Another approach involves the reaction of 1-bromo-2-ethoxypropane with sodium hexanoate under controlled conditions.

The production of 2-ethoxyhexanoic acid on an industrial scale typically involves optimized processes to ensure high yields and purity. Advanced techniques such as continuous flow reactors and catalytic systems are employed to enhance efficiency and reduce production costs.

Safety Considerations and Handling Guidelines

2-Ethoxyhexanoic acid should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. It is important to store it in a well-ventilated area away from incompatible substances.

In case of accidental exposure, immediate action should be taken to rinse affected areas with water and seek medical attention if necessary. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

Frequently Asked Questions (FAQs)

• A: The primary applications include pharmaceuticals (as a building block for drug synthesis), materials science (as a surfactant and emulsifier), and green chemistry (as an environmentally friendly solvent).
• A: It can be synthesized through esterification followed by hydrolysis or by reacting 1-bromo-2-ethoxypropane with sodium hexanoate.
• A: Recent research has focused on its use as a green solvent for sustainable chemical processes and its application in drug delivery systems using nanoparticles.
• A: Proper PPE should be worn, it should be stored in a well-ventilated area, and safety data sheets should be consulted for detailed handling guidelines.